Cas no 500901-64-4 (3-Ethoxy-5-methylbenzoic acid)

• Product Name: 3-Ethoxy-5-methylbenzoic acid
• CAS No: 500901-64-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD27940681
• CID: 2083661
• Update Time: 2025-04-21

3-Ethoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-methylbenzoic Acid
• NSC175904
• SY028674
• 3-Ethoxy-5-methylbenzoic acid

• MDL： MFCD27940681
• Inchi： 1S/C10H12O3/c1-3-13-9-5-7(2)4-8(6-9)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： IGMIFUNQHWJLEB-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C(=O)O)=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids